N-[(6-Chloropyridin-3-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine

• IUPAC Name: N-[(6-chloropyridin-3-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine
• InChI: InChI=1S/C13H15ClN2O2S/c1-2-6-16(12-5-7-19(17,18)10-12)9-11-3-4-13(14)15-8-11/h1,3-4,8,12H,5-7,9-10H2
• InChI Key: NSQBTAZZFXNIJI-UHFFFAOYSA-N
• Canonical SMILES: C#CCN(CC1=CN=C(C=C1)Cl)C2CCS(=O)(=O)C2
• Molecular Formula: C13H15ClN2O2S
• Molecular Weight: 298.79 g/mol

Description

N-[(6-Chloropyridin-3-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as CPYPA and is known for its unique structure and properties.

Scientific Research Applications

Applications in Synthesis and Drug Development

Synthesis of Complex Amines

Research into the synthesis of complex amines, including those with pyridine and thiophene structures, shows significant potential for creating pharmaceutical intermediates and active pharmaceutical ingredients (APIs). For example, studies on the synthesis of N-methylated and N-alkylated amines suggest the importance of such structures in drug development, highlighting methodologies for creating compounds with enhanced biological activities (Senthamarai et al., 2018).

Antibacterial Agents

The synthesis and evaluation of pyridonecarboxylic acids as antibacterial agents demonstrate the potential of pyridine derivatives in combating bacterial infections. The study identifies specific compounds with superior activity compared to existing treatments, indicating the role of pyridine moieties in the development of new antibacterial agents (Egawa et al., 1984).

Antitumor Activities

Research on the synthesis of indazolamine derivatives incorporating pyridine and chloropyridine units has shown promise for antitumor activities. Such studies indicate the utility of structurally diverse amines in creating compounds with potential anticancer properties (Chu De-qing, 2011).

Functional Material Synthesis

Photocaging and Photochemical Studies

The development of ruthenium complexes with pyridylmethylamine groups for nitrile photocaging demonstrates the compound's potential in creating light-responsive materials. This research suggests applications in controlled release and photochemical studies, where precise activation by light is crucial (Arora et al., 2016).

Fluorescent Probes and Sensors

The synthesis of fluorescent xanthenic derivatives for labeling amine residues points to the use of pyridine-containing compounds in developing fluorescent markers. These markers can be utilized in biological imaging and diagnostics, highlighting the role of specific chemical functionalities in creating sensitive and selective probes (Crovetto et al., 2008).